Cas no 199926-45-9 (1,4-Diazabicyclo[2.2.2]octan-2-one, 3,3,5,5-tetramethyl-)

• Product Name: 1,4-Diazabicyclo[2.2.2]octan-2-one, 3,3,5,5-tetramethyl-
• CAS No: 199926-45-9
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 850735
• Update Time: 2025-04-19

1,4-Diazabicyclo[2.2.2]octan-2-one, 3,3,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[2.2.2]octan-2-one, 3,3,5,5-tetramethyl-
• 3,3,5,5-TETRAMETHYL-1,4-DIAZABICYCLO[2.2.2]OCTAN-2-ONE
• 1,4-Diazabicyclo[2.2.2]octan-2-one,3,3,5,5-tetramethyl-(9CI)

• Inchi： 1S/C10H18N2O/c1-9(2)7-11-5-6-12(9)10(3,4)8(11)13/h5-7H2,1-4H3
• InChI Key： CZOGCYMTUFEANY-UHFFFAOYSA-N
• SMILES： N12CCN(C(C)(C)C1)C(C)(C)C2=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5